Cas no 85117-86-8 (Phenol,3-bromo-2,4,6-trichloro-)

Phenol,3-bromo-2,4,6-trichloro- structure
85117-86-8 structure
Product Name:Phenol,3-bromo-2,4,6-trichloro-
CAS No:85117-86-8
MF:C6H2BrCl3O
MW:276.342478275299
CID:734220
PubChem ID:3020367
Update Time:2025-04-19

Phenol,3-bromo-2,4,6-trichloro- Chemical and Physical Properties

Names and Identifiers

    • Phenol,3-bromo-2,4,6-trichloro-
    • 3-bromo-2,4,6-trichlorophenol
    • NS00038783
    • 85117-86-8
    • DTXSID90234231
    • EINECS 285-636-9
    • Phenol, 3-bromo-2,4,6-trichloro-
    • Inchi: 1S/C6H2BrCl3O/c7-4-2(8)1-3(9)6(11)5(4)10/h1,11H
    • InChI Key: WCSDJPCZARJMHN-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=C(C(=C1Cl)O)Cl)Cl

Computed Properties

  • Exact Mass: 273.83546g/mol
  • Monoisotopic Mass: 273.83546g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 2.1430 (rough estimate)
  • Boiling Point: 305.36°C (rough estimate)
  • Refractive Index: 1.5460 (estimate)
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